Cas no 1638761-33-7 (9,9-difluoro-2-azaspiro[5.5]undecane)

• Product Name: 9,9-difluoro-2-azaspiro[5.5]undecane
• CAS No: 1638761-33-7
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• CID: 5290364
• PubChem ID: 84662078
• Update Time: 2026-03-10

9,9-difluoro-2-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-2-azaspiro[5.5]undecane

• Inchi： 1S/C10H17F2N/c11-10(12)5-3-9(4-6-10)2-1-7-13-8-9/h13H,1-8H2
• InChI Key： KOYPSSSFGXVENP-UHFFFAOYSA-N
• SMILES： C1C2(CCC(F)(F)CC2)CCCN1

Additional information on 9,9-difluoro-2-azaspiro[5.5]undecane

Introduction to 9,9-Difluoro-2-Azaspiro[5.5]Undecane (CAS No. 1638761-33-7)

9,9-Difluoro-2-azaspiro[5.5]undecane (CAS No. 1638761-33-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their potential in various therapeutic applications due to their structural complexity and unique pharmacological properties.

The spirocyclic structure of 9,9-difluoro-2-azaspiro[5.5]undecane provides it with a rigid and conformationally constrained framework, which can be advantageous in drug design. The presence of the difluoro substituents at the 9-position further enhances its chemical stability and metabolic resistance, making it an attractive candidate for drug development.

Recent studies have explored the potential of 9,9-difluoro-2-azaspiro[5.5]undecane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has shown promising results in preclinical studies, where it demonstrated the ability to modulate key enzymes and receptors involved in these conditions. For instance, it has been found to inhibit the activity of beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are a hallmark of Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, 9,9-difluoro-2-azaspiro[5.5]undecane has also been investigated for its anti-inflammatory properties. Inflammatory responses play a crucial role in many diseases, including arthritis and cardiovascular disorders. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 9,9-difluoro-2-azaspiro[5.5]undecane have also been extensively studied. Its high lipophilicity and low molecular weight make it highly bioavailable when administered orally or intravenously. This is a significant advantage in drug development, as it ensures that the compound can reach its target sites effectively and efficiently.

Furthermore, the safety profile of 9,9-difluoro-2-azaspiro[5.5]undecane has been evaluated in various preclinical models. Toxicity studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. The compound has also demonstrated good stability under physiological conditions, which is essential for maintaining its therapeutic efficacy over time.

In conclusion, 9,9-difluoro-2-azaspiro[5.5]undecane (CAS No. 1638761-33-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field of drug discovery.